N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((2-oxo-1-((tetrahydrofuran-2-yl)methyl)-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[[2-oxo-1-(oxolan-2-ylmethyl)-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl]sulfanyl]acetamide
• InChI: InChI=1S/C22H25N3O5S/c26-20(23-14-6-7-18-19(11-14)30-10-9-29-18)13-31-21-16-4-1-5-17(16)25(22(27)24-21)12-15-3-2-8-28-15/h6-7,11,15H,1-5,8-10,12-13H2,(H,23,26)
• InChI Key: IXFVGFIVZRMDBE-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CN2C3=C(CCC3)C(=NC2=O)SCC(=O)NC4=CC5=C(C=C4)OCCO5
• Molecular Formula: C22H25N3O5S
• Molecular Weight: 443.5 g/mol

Description

N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((2-oxo-1-((tetrahydrofuran-2-yl)methyl)-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C22H25N3O5S and its molecular weight is 443.52. The purity is usually 95%.
BenchChem offers high-quality N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((2-oxo-1-((tetrahydrofuran-2-yl)methyl)-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((2-oxo-1-((tetrahydrofuran-2-yl)methyl)-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anti-inflammatory and Analgesic Activities

Compounds structurally related to the specified chemical have been synthesized for their potential anti-inflammatory and analgesic effects. For instance, novel derivatives derived from visnaginone and khellinone have shown significant COX-2 inhibitory activity, with some compounds offering high levels of protection in analgesic and anti-inflammatory models (Abu‐Hashem et al., 2020). These findings suggest that similar compounds could be explored for therapeutic applications in managing pain and inflammation.

Antibacterial Activity

Research has also highlighted the antibacterial potential of compounds with related structures, showing significant activity against both Gram-negative and Gram-positive bacteria. For example, triazole-tagged thieno[2,3-d]pyrimidinone derivatives have been found effective against strains like Escherichia coli and Bacillus subtilis, highlighting their potential in addressing antibiotic resistance issues (Kumari et al., 2017).

Enzyme Inhibitory Activity

Further, some newly synthesized sulfonamides bearing benzodioxane and acetamide moieties have been studied for their enzyme inhibitory potential, showing substantial activity against α-glucosidase and weak inhibition against acetylcholinesterase (Abbasi et al., 2019). This enzyme inhibitory activity suggests a potential application in the treatment of diseases like diabetes and Alzheimer's.

Anticancer Activity

Some derivatives have also been evaluated for their anticancer activity. For instance, certain 2-[3-Phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives have shown appreciable cancer cell growth inhibition against multiple cancer cell lines, indicating their potential as anticancer agents (Al-Sanea et al., 2020).